Cas no 91062-61-2 (1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester)

1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester structure
91062-61-2 structure
Product Name:1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester
CAS No:91062-61-2
MF:C11H9BrClNO2
MW:302.551661252975
CID:1967492
PubChem ID:28330549
Update Time:2025-04-21

1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester
    • SCHEMBL3013033
    • Z432409570
    • ethyl 5-bromo-3-chloro-1H-indole-2-carboxylate
    • AKOS005135841
    • AB00997234-01
    • 91062-61-2
    • DB-123885
    • 5-Bromo-3-chloroindole-2-carboxylic acid ethyl ester
    • CS-0530963
    • 5-bromo-3-chloro-1H-indole-2-carboxylic acid ethyl ester
    • CMGCJTFXYGLJBM-UHFFFAOYSA-N
    • Inchi: 1S/C11H9BrClNO2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2H2,1H3
    • InChI Key: CMGCJTFXYGLJBM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=C(C(=O)OCC)N2)Cl

Computed Properties

  • Exact Mass: 300.951
  • Monoisotopic Mass: 300.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1A^2
  • XLogP3: 3.9
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